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Compound of Interest

Compound Name: 5-(Tetradecyloxy)-2-furoic acid

Cat. No.: B035774 Get Quote

Essential Safety and Handling Guide for 5-
(Tetradecyloxy)-2-furoic Acid
For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for handling 5-
(Tetradecyloxy)-2-furoic acid (TOFA), a compound identified as harmful if swallowed, and an

irritant to the skin, eyes, and respiratory system.[1][2] Adherence to these guidelines is critical

to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
When handling 5-(Tetradecyloxy)-2-furoic acid, the following personal protective equipment

is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles
Must provide a complete seal

around the eyes.

Hand Protection Chemical-resistant Gloves
Impermeable and resistant to

the substance.

Respiratory Protection Dust Mask
A minimum of a type N95 (US)

respirator is recommended.[3]

Body Protection Laboratory Coat
To be worn at all times in the

handling area.

Hazard Identification and First Aid
The primary hazards associated with 5-(Tetradecyloxy)-2-furoic acid are summarized below,

along with prescribed first aid measures in case of exposure.
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Hazard GHS Classification First Aid Measures

Acute Oral Toxicity
Category 4: Harmful if

swallowed[1][2]

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

[2]

Skin Irritation
Category 2: Causes skin

irritation[1][2]

Remove contaminated

clothing. Wash the affected

area thoroughly with soap and

plenty of water. If irritation

persists, seek medical

attention.[2]

Eye Irritation
Category 2A: Causes serious

eye irritation[1][2]

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[2]

Respiratory Irritation
Category 3: May cause

respiratory irritation[1][2]

Move the individual to fresh air.

If breathing is difficult, provide

respiratory support and seek

medical attention.[2]

Operational Plan for Handling and Storage
Handling:

Ventilation: Always handle 5-(Tetradecyloxy)-2-furoic acid in a well-ventilated area,

preferably within a chemical fume hood.[2]

Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the

generation of dust.[2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling the substance.[2]
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Spill Management: In the event of a spill, ensure the area is well-ventilated. Use an

absorbent material, such as diatomite or universal binders, to contain the spill.[2]

Decontaminate the affected surfaces with alcohol and dispose of the cleaning materials as

hazardous waste.[2]

Storage:

Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is between 2-8°C.

Disposal Plan
All waste materials contaminated with 5-(Tetradecyloxy)-2-furoic acid, including the chemical

itself, empty containers, and cleaning materials, must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not allow the

substance to enter drains or water systems.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 5-(Tetradecyloxy)-2-
furoic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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